1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(3-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H25N3O4S/c1-15-6-8-19(9-7-15)31(28,29)22-23(26-12-10-17(11-13-26)20(24)27)30-21(25-22)18-5-3-4-16(2)14-18/h3-9,14,17H,10-13H2,1-2H3,(H2,24,27)
• InChI Key: WYKHDAIXGRVQTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC(=C3)C)N4CCC(CC4)C(=O)N
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide, also known as MTOP or MTOPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.

Scientific Research Applications

Molecular Design and Ligand Interaction

A study on mixed ligand fac-tricarbonyl complexes, which share a similar complexity in molecular design to "1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide", explored the [2 + 1] mixed ligand concept based on [99(m)Tc(OH2)3(CO)3]+. These complexes demonstrated the ability to label bioactive molecules, suggesting the potential for similar compounds to be used in diagnostic imaging or as therapeutic agents by modifying physico-chemical properties through ligand attachment (Mundwiler et al., 2004).

Antiproliferative Applications

Research into 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides uncovered a new chemical class of antiproliferative agents acting as tubulin inhibitors. This discovery highlights the potential for structurally similar compounds to serve in cancer therapy by inhibiting cell division, indicating that modifications to the piperidine-carboxamide structure can lead to significant biological activity (Krasavin et al., 2014).

Receptor Interaction Studies

An investigation into the molecular interaction of a piperidine-carboxamide derivative with the CB1 cannabinoid receptor demonstrated the compound's potent and selective antagonist behavior. This study signifies the importance of piperidine-carboxamide derivatives in designing receptor-targeted therapies, suggesting potential research applications of "this compound" in pharmacology and medicinal chemistry (Shim et al., 2002).

Novel Heterocyclic Compound Synthesis

The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles demonstrates the chemical versatility and potential for generating new compounds with significant biological activities. Such research underscores the importance of exploring the synthetic routes and applications of complex molecules like "this compound" in developing new therapeutic agents or biological tools (Karthikeyan et al., 2014).